Cas no 156731-36-1 (tert-Butyl but-2-yn-1-ylcarbamate)

• Product Name: tert-Butyl but-2-yn-1-ylcarbamate
• CAS No: 156731-36-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 107566
• PubChem ID: 10261498
• Update Time: 2025-04-18

tert-Butyl but-2-yn-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl but-2-yn-1-ylcarbamate
• N-Boc-But-3-yne
• Carbamic acid, 2-butynyl-, 1,1-dimethylethyl ester (9CI)
• Tert-butyl N-but-2-ynylcarbamate
• EN300-7276575
• 156731-36-1
• TERT-BUTYL N-(BUT-2-YN-1-YL)CARBAMATE
• SCHEMBL14404775

• Inchi： 1S/C9H15NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h7H2,1-4H3,(H,10,11)
• InChI Key： UUBGOYDWONTCQW-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33